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Abstract

Catechol Violet (CAS No. 115-41-3), a triphenylmethane dye, is a versatile chemical
compound widely utilized in analytical chemistry.[1] Its primary applications lie in its function as
a sensitive pH indicator and as a metallochromic indicator for complexometric titrations and
spectrophotometric analysis of various metal ions. This technical guide provides an in-depth
overview of the physicochemical properties, mechanisms of action, experimental protocols, and
safety information for Catechol Violet, serving as a comprehensive resource for laboratory
professionals.

Physicochemical Properties

Catechol Violet, also known as Pyrocatecholsulfonphthalein, is a red-brown crystalline
powder.[2] Its fundamental properties are summarized below, highlighting its suitability for
agueous applications and analytical methodologies.
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Property Value Reference
CAS Number 115-41-3 [3]
Molecular Formula C19H1407S [11[2][3]
Molecular Weight 386.38 g/mol [1112][3]
Melting Point 185 °C (decomposes) [2][3]
Appearance Red-brown crystalline powder [2]

N Soluble in water, ethanol,
Solubility [21[3]14]
ethylene glycol

- Insoluble in non-polar solvents
Insolubility [2]
(e.g., benzene, xylene)

4-[3-(3,4-dihydroxyphenyl)-1,1-
IUPAC Name dioxo-2,1A%-benzoxathiol-3- [1]
yl]benzene-1,2-diol

Mechanism of Action

Catechol Violet's utility stems from two primary chemical behaviors: its response to changes in
pH and its ability to form colored complexes with metal ions.

pH Indicator Mechanism

The molecule's structure contains hydroxyl (-OH) groups that can be protonated or
deprotonated depending on the hydrogen ion concentration of the solution. This structural
change alters the molecule's electronic conjugation, resulting in a distinct color change. The
sequential deprotonation events allow it to be used as a multi-range pH indicator.
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Catechol Violet pH-dependent color transitions.

Metallochromic Indicator Mechanism

Catechol Violet acts as a chelating agent.[5] The two adjacent hydroxyl groups on its catechol
moieties form stable, colored complexes with a wide range of metal ions. In a typical
complexometric titration, the free indicator has one color. When it chelates with metal ions
present in the analyte, it forms a complex with a different, distinct color (typically blue or blue-
violet).[6][7] During titration with a stronger chelating agent like EDTA, the metal ions are
progressively sequestered from the indicator, causing the solution to revert to the color of the
free indicator at the endpoint.
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General mechanism of metal chelation by Catechol Violet.

Applications & Experimental Protocols

Catechol Violet is a proven reagent in both qualitative and quantitative analysis.

Complexometric Titrations

It is widely employed for the determination of metals that form stable complexes in acidic to
neutral solutions.

Metal lon Typical Titration pH Endpoint Color Change
Bismuth (Bi3+) 15-2.0 Blue/Violet to Yellow
Thorium (Th4+) ~3.0 Blue to Yellow

Aluminum (AlR*) ~6.0 Blue to Yellow

Copper (Cuzt) ~6.0 Blue to Yellow

Zinc (Zn2%) 40-7.0 Blue to Yellow

This protocol is adapted from established methods for determining bismuth content in various
samples.[38][9]

o Sample Preparation: Accurately weigh a sample containing 25-35 mg of Bismuth and
transfer it to a 250 mL Erlenmeyer flask.
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Digestion: Add 10.0 mL of 0.5 M nitric acid. For certain matrices, gently boil the solution for
5-10 minutes to ensure complete dissolution and release of Bi* ions.[8] Cool the solution to
room temperature.

Dilution: Dilute the sample with approximately 90 mL of deionized water. The final pH of the
solution should be approximately 1.5 to 1.6.[8][9]

Indicator Addition: Add 3-5 drops of a 0.1% aqueous Catechol Violet indicator solution. The
solution should turn a distinct blue or blue-violet color.

Titration: Titrate the sample with a standardized 0.01 M EDTA solution. Swirl the flask
continuously.

Endpoint Determination: The endpoint is reached when the solution color sharply changes
from blue/violet to a clear yellow.[8] The yellow color should persist for at least 5 minutes.

Calculation: Calculate the concentration of Bismuth based on the volume of EDTA titrant
used.
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Workflow for complexometric titration of Bismuth.
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Spectrophotometric Analysis

The formation of intensely colored metal-Catechol Violet complexes allows for the quantitative
determination of trace metals.

This method is based on the formation of a blue-colored complex between aluminum and
Catechol Violet.[10]

o Sample Preparation: Pipette a sample aliquot (e.g., 30 mL) containing up to 0.3 mg/L of
aluminum into a 50 mL volumetric flask.

« Interference Masking (if necessary): To overcome interference from iron, add 1 mL of a
hydroxylammonium chloride/1,10-phenanthroline reagent to chelate Fe(ll).

» Buffer Addition: Add a suitable buffer solution (e.g., hexamethylenetetramine) to adjust the
pH to approximately 6.0.

o Color Development: Add 1 mL of Catechol Violet solution and mix thoroughly. Allow the
solution to stand for a specified time (e.g., 15 minutes) for full color development.

o Measurement: Dilute the solution to the 50 mL mark with deionized water. Measure the
absorbance of the solution at 585 nm using a spectrophotometer against a reagent blank.
[10]

e Quantification: Determine the aluminum concentration by comparing the absorbance to a
calibration curve prepared from standard aluminum solutions. The calibration should be
linear up to at least 0.3 mg/L.[10]

Synthesis and Purification

Catechol Violet is commercially available, but its synthesis can be achieved in a laboratory
setting. A common method involves the reaction of catechol with o-sulfobenzoic acid anhydride
(o-methylbenzenesulfonic anhydride) in a non-polar solvent like toluene.[11]

General Synthesis Steps:[11]

e Catechol is dissolved in toluene.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://standingcommitteeofanalysts.co.uk/wp-content/uploads/Blue_Book_Library/23.pdf
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://standingcommitteeofanalysts.co.uk/wp-content/uploads/Blue_Book_Library/23.pdf
https://standingcommitteeofanalysts.co.uk/wp-content/uploads/Blue_Book_Library/23.pdf
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://patents.google.com/patent/CN103387563A/en
https://patents.google.com/patent/CN103387563A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dried o-sulfobenzoic acid anhydride is added to the solution.

The mixture is heated under reflux at 95-105 °C for several hours.

The reaction is cooled, and the product is precipitated and washed, often with ether.

The final product is filtered and dried at a moderate temperature (~50 °C).
Purification of the crude product can be achieved by recrystallization from appropriate solvents.

Safety and Handling

While not acutely toxic, Catechol Violet is classified as an irritant. Adherence to standard
laboratory safety protocols is mandatory.
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Hazard Information Precautionary Measures

Skin Irritation (Category 2), Serious Eye
GHS Classification Irritation (Category 2/2A), May cause respiratory
irritation.[1][12]

Signal Word Warning[12]

H315: Causes skin irritation. H319: Causes
Hazard Statements serious eye irritation. H335: May cause

respiratory irritation.[12]

Wear protective gloves, chemical safety
Personal Protective Equipment (PPE) goggles, and a lab coat.[13] Use in a well-

ventilated area or under a fume hood.

Avoid contact with skin and eyes.[2] Avoid
Handling breathing dust. Wash hands thoroughly after
handling.

Store in a cool, dry, well-ventilated place in a
Storage tightly sealed container.[12][13] Incompatible
with strong oxidizing agents.[2][13][14]

Rinse cautiously with water for several minutes.
First Aid (Eyes) Remove contact lenses, if present and easy to
IrStAID (Eyes : _ . .
do. Continue rinsing. If irritation persists, get

medical attention.[12][14]

Wash off immediately with plenty of soap and
First Aid (Skin) water. If skin irritation occurs, get medical
advice.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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